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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

JNJ-17203212, a potent and selective TRPV1 antagonist. Accurate preparation of stock

solutions is critical for ensuring the reliability and reproducibility of experimental results.

Compound Information
JNJ-17203212 is a reversible and competitive antagonist of the Transient Receptor Potential

Vanilloid 1 (TRPV1) receptor.[1][2] It has been investigated for its analgesic and antitussive

properties.[1]

Table 1: Chemical and Physical Properties of JNJ-17203212

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1673000?utm_src=pdf-interest
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.tocris.com/products/jnj-17203212_3361
https://www.medkoo.com/products/10289
https://www.tocris.com/products/jnj-17203212_3361
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

4-[3-(Trifluoromethyl)-2-

pyridinyl]-N-[5-

(trifluoromethyl)-2-pyridinyl]-1-

piperazinecarboxamide

[1]

Molecular Formula C₁₇H₁₅F₆N₅O [1][3][4]

Molecular Weight 419.32 g/mol [1][3]

CAS Number 821768-06-3 [3][4]

Appearance Off-white to light yellow solid [5]

Purity ≥98% [1]

Solubility Data
JNJ-17203212 exhibits good solubility in several organic solvents. The choice of solvent will

depend on the specific experimental requirements, including the desired concentration and

compatibility with the biological system under investigation. It is crucial to use high-purity,

anhydrous solvents to avoid precipitation and degradation of the compound. For hygroscopic

solvents like DMSO, it is recommended to use a freshly opened bottle.[5]

Table 2: Solubility of JNJ-17203212 in Common Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO ≥ 100 mg/mL ≥ 238.48 mM [3][5]

Ethanol 41.93 mg/mL 100 mM [1]

DMF 30 mg/mL ~71.54 mM [4]

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

≥ 2.75 mg/mL ≥ 6.56 mM [3][5]

10% DMSO + 90%

Corn Oil
≥ 2.75 mg/mL ≥ 6.56 mM [3][5]

Note: The symbol "≥" indicates that the solubility might be higher than the stated value, but the

saturation point was not determined.[3][5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO (for in
vitro use)
This protocol describes the preparation of a high-concentration stock solution suitable for most

in vitro cell-based assays.

Materials:

JNJ-17203212 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

Weighing the Compound: Accurately weigh the desired amount of JNJ-17203212 powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.19 mg of JNJ-17203212 (Molecular Weight = 419.32 g/mol ). Always refer to the batch-

specific molecular weight provided on the product vial or Certificate of Analysis for the most

accurate calculations.

Dissolution: Add the appropriate volume of DMSO to the weighed compound. For 4.19 mg of

JNJ-17203212, add 1 mL of DMSO to achieve a 10 mM concentration.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. If necessary,

gentle warming or sonication can be used to aid dissolution.[5][6] Visually inspect the

solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Table 3: Molarity Calculator for JNJ-17203212 (MW = 419.32) in 1 mL of Solvent

Desired Concentration (mM) Mass of JNJ-17203212 to Weigh (mg)

1 0.419

5 2.097

10 4.193

50 20.965

100 41.930

Preparation of a Stock Solution for in vivo
Administration
For in vivo studies, a solvent system with better biocompatibility is required. The following is a

common formulation for intravenous or oral administration.

Materials:
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JNJ-17203212 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

Prepare the Vehicle: In a sterile tube, prepare the vehicle by adding the solvents in the

following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3][5]

Weighing the Compound: Weigh the required amount of JNJ-17203212.

Dissolution: Add the weighed JNJ-17203212 to the prepared vehicle.

Solubilization: Vortex the solution thoroughly. Sonication may be required to achieve a clear

solution.[6]

Storage and Stability
Proper storage of JNJ-17203212 as a solid and in solution is crucial to maintain its activity.

Table 4: Recommended Storage Conditions and Stability

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.lifetechindia.com/pdf/HY-100129.pdf
https://www.medchemexpress.com/JNJ-17203212.html
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.targetmol.com/compound/jnj-17203212
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Stability Reference

Powder -20°C 3 years [3][5]

+4°C 2 years [5]

In Solvent -80°C 2 years [5]

-20°C 1 year [5]

Important Considerations:

Stock solutions are generally unstable and should be prepared fresh whenever possible.[7]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into single-use volumes.[5]

Solutions should be stored in tightly sealed containers to prevent solvent evaporation and

protected from light.

Visualized Workflow and Signaling Pathway
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Workflow for Preparing JNJ-17203212 Stock Solution

Preparation

Solubilization

Storage

1. Weigh JNJ-17203212 Powder

2. Add Appropriate Solvent
(e.g., DMSO for in vitro)

Accurate Mass

3. Vortex Thoroughly

Correct Volume

4. Optional: Gentle Heating
or Sonication

If needed

5. Aliquot into Single-Use Tubes

6. Store at Recommended Temperature
(-20°C or -80°C)

Prevent Freeze-Thaw

Click to download full resolution via product page

Caption: Workflow for preparing JNJ-17203212 stock solution.
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JNJ-17203212 Mechanism of Action
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TRPV1 Channel
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Caption: JNJ-17203212 blocks the TRPV1 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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